Cas no 331637-36-6 (N'-(4-ethoxyphenyl)-N-[(pyridin-4-yl)methyl]ethanediamide)

• Product Name: N'-(4-ethoxyphenyl)-N-[(pyridin-4-yl)methyl]ethanediamide
• CAS No: 331637-36-6
• MF: C₁₆H₁₇N₃O₃
• MW: 299.324483633041
• CID: 5474714
• PubChem ID: 3117753
• Update Time: 2025-10-28

N'-(4-ethoxyphenyl)-N-[(pyridin-4-yl)methyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• MLS000712266
• BAS 00753499
• SMR000282033
• N'-(4-ethoxyphenyl)-N-(pyridin-4-ylmethyl)oxamide
• DTXSID501323662
• HMS2673H22
• CHEMBL1607596
• 331637-36-6
• AKOS000595105
• F2795-0300
• N'-(4-ethoxyphenyl)-N-[(pyridin-4-yl)methyl]ethanediamide
• N1-(4-ethoxyphenyl)-N2-(pyridin-4-ylmethyl)oxalamide

• Inchi： 1S/C16H17N3O3/c1-2-22-14-5-3-13(4-6-14)19-16(21)15(20)18-11-12-7-9-17-10-8-12/h3-10H,2,11H2,1H3,(H,18,20)(H,19,21)
• InChI Key： GDZJDSVUKIRBQB-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)NC(C(NCC1C=CN=CC=1)=O)=O

Computed Properties

• Exact Mass: 299.12699141g/mol
• Monoisotopic Mass: 299.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 80.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(4-ethoxyphenyl)-N-[(pyridin-4-yl)methyl]ethanediamide

N'-(4-Ethoxyphenyl)-N-[(Pyridin-4-Yl)Methyl]Ethanamide: A Comprehensive Overview

N'-(4-Ethoxyphenyl)-N-[(pyridin-4-yl)methyl]ethanediamide, also known by its CAS registry number CAS No. 331637-36-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique molecular structure, which combines an ethoxyphenyl group with a pyridine moiety, making it a versatile building block for various applications. Recent advancements in synthetic methodologies and computational modeling have shed new light on its properties and potential uses.

The molecular structure of N'-(4-Ethoxyphenyl)-N-[(pyridin-4-yl)methyl]ethanediamide is notable for its conjugated system, which plays a crucial role in its electronic properties. The ethoxyphenyl group introduces electron-donating effects, while the pyridine ring contributes to aromaticity and potential for coordination chemistry. These features make the compound a promising candidate for applications in optoelectronics and catalysis. For instance, researchers have explored its use as a ligand in metal complexes, where it exhibits enhanced stability and selectivity due to its unique electronic configuration.

Recent studies have focused on the synthesis and characterization of CAS No. 331637-36-6. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular geometry and intermolecular interactions. These findings have been instrumental in understanding its behavior in different chemical environments, particularly in polar solvents where hydrogen bonding plays a significant role.

In terms of applications, N'-(4-Ethoxyphenyl)-N-[(pyridin-4-yl)methyl]ethanediamide has shown potential in the development of new materials for energy storage. Its ability to form stable coordination complexes with transition metals makes it a valuable component in the design of electrodes for batteries and supercapacitors. Furthermore, its photoluminescent properties have been leveraged in the creation of novel sensors and imaging agents, contributing to advancements in biomedical research.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitution and condensation processes. Recent optimizations in these protocols have improved yields and reduced reaction times, making large-scale production more feasible. For example, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the desired product while maintaining high purity levels.

From an environmental perspective, the ecological impact of CAS No. 331637-36-6 has been a topic of interest. Studies indicate that it exhibits low toxicity to aquatic organisms under standard testing conditions, suggesting that it may be suitable for use in eco-friendly chemical processes. However, further research is required to fully assess its long-term environmental fate and potential risks.

In conclusion, N'-(4-Ethoxyphenyl)-N-[(pyridin-4-Yl)Methyl]Ethanamide, with its distinctive chemical properties and diverse applications, continues to be a focal point for scientific exploration. As new research emerges, particularly in areas such as green chemistry and nanotechnology, this compound is poised to play an increasingly important role in advancing modern materials science.